Cas no 1212411-75-0 (Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid)

• Product Name: Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid
• CAS No: 1212411-75-0
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• MDL: MFCD09264202
• CID: 5053256
• Update Time: 2025-06-07

Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid
• cis-1-Amino-4-phenylcyclohexanecarboxylic acid, N-BOC protected
• 1-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylcyclohexane-1-carboxylic acid
• KM5486

• MDL： MFCD09264202
• Inchi： 1S/C18H25NO4/c1-17(2,3)23-16(22)19-18(15(20)21)11-9-14(10-12-18)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： MCJLMTMOGBGTAS-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C2C=CC=CC=2)CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid

Boc-cis-1-amino-4-phenyl-cyclohexane Carboxylic Acid: A Comprehensive Overview

Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid, also known by its CAS number 1212411-75-0, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a cyclohexane ring with a phenyl group, an amino group protected by a tert-butoxycarbonyl (Boc) group, and a carboxylic acid moiety. The cis configuration of the amino and phenyl groups on the cyclohexane ring adds to its structural complexity and potential functional versatility.

The synthesis of Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid typically involves multi-step organic reactions, including ring formation, functional group transformations, and stereochemical control. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, which is crucial for its application in chiral environments such as drug discovery.

In terms of applications, Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid has shown promise in various areas. Its amino group can act as a nucleophile in peptide bond formation, making it a valuable building block in peptide synthesis. Additionally, the phenyl group introduces aromaticity, which can enhance the compound's stability and bioavailability. The carboxylic acid moiety provides an opportunity for further functionalization, such as esterification or amidation, enabling the creation of derivatives with tailored properties.

Recent studies have explored the use of Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid in drug delivery systems. Its ability to form self-assembled structures under certain conditions has been leveraged to develop nanoscale drug carriers with controlled release capabilities. Furthermore, the compound's stereochemistry has been exploited in enantioselective catalysis, where it serves as a chiral ligand or catalyst in asymmetric reactions.

The integration of computational chemistry tools has significantly enhanced our understanding of Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid's properties. Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These computational studies have complemented experimental work, accelerating the discovery of new applications for this compound.

In conclusion, Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid stands out as a versatile molecule with diverse applications across chemistry and pharmacology. Its unique structure, combined with advancements in synthetic and computational methods, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.